Ivain Ii

• Molecular Formula: C28H42O9
• Molecular Weight: 522.6 g/mol
• IUPAC Name: [(1R,2S,4aR,5S,6R,8S,8aR)-5-[(3aR,5S,6aS)-2,3,3a,4,5,6a-hexahydrofuro[2,3-b]furan-5-yl]-8-acetyloxy-8a-(acetyloxymethyl)-5,6-dimethylspiro[3,4,4a,6,7,8-hexahydro-2H-naphthalene-1,2'-oxirane]-2-yl] 2-methylpropanoate
• InChI: InChI=1S/C28H42O9/c1-15(2)24(31)36-21-8-7-20-26(6,22-12-19-9-10-32-25(19)37-22)16(3)11-23(35-18(5)30)27(20,13-33-17(4)29)28(21)14-34-28/h15-16,19-23,25H,7-14H2,1-6H3/t16-,19-,20-,21+,22+,23+,25+,26+,27+,28-/m1/s1
• InChI Key: PWKXWHAZACEABO-LIPLWNDUSA-N
• Isomeric SMILES: C[C@@H]1C[C@@H]([C@@]2([C@@H]([C@@]1(C)[C@@H]3C[C@H]4CCO[C@H]4O3)CC[C@@H]([C@]25CO5)OC(=O)C(C)C)COC(=O)C)OC(=O)C
• Canonical SMILES: CC1CC(C2(C(C1(C)C3CC4CCOC4O3)CCC(C25CO5)OC(=O)C(C)C)COC(=O)C)OC(=O)C

Description

Ivain II is a diterpenoid isolated from the aerial parts of Ajuga bracteosa and has been shown to exhibit antifeedant activity. It has a role as a plant metabolite and an antifeedant. It is a furofuran, an acetate ester, a diterpenoid, a spiro-epoxide and a cyclic acetal.

Scientific Research Applications

• Cooperative Learning and Self-Efficacy : A study by Sari & Ahmad (2022) explored the effectiveness of the Jigsaw II Cooperative learning model in enhancing self-efficacy among students. This could be relevant to understanding how collaborative methods in research and education might influence participant efficacy and engagement.

• Virtual Research Organizations : Trudeau (2019) discussed International Virtual Research Organizations (IVROs), highlighting their role in fostering collaboration and organizing scientific research using cyberinfrastructure. This is relevant to understanding how digital platforms can facilitate international scientific collaboration Trudeau (2019).

• Environmental Monitoring and IoT : Fang et al. (2014) introduced an Integrated Information System combining IoT, cloud computing, and geoinformatics for environmental monitoring and management. This study could provide insights into the use of technology in data collection and environmental research Fang et al. (2014).

• Virtual Reality in Scientific Visualization : Dam et al. (2000) discussed the potential of immersive virtual reality (IVR) as a tool for visualizing scientific data sets and models, a concept that could be applicable in various scientific fields for data interpretation and visualization Dam et al. (2000).

• Intravital Microscopy for Cellular Behavior : Choo et al. (2020) provided an overview of intravital microscopy (IVM), a technique for visualizing cellular dynamics in living organisms, which is crucial in biological and biomedical research Choo et al. (2020).

• Cost Management in Scientific Research : Mizikovskii (2022) explored the improvement of managerial decisions in scientific research by industrial enterprises, focusing on cost management, which is a significant aspect of research planning and execution Mizikovskii (2022).